Cas no 2177259-45-7 (7-Fluoro-5-thia-2-azaspiro3.4octane Hydrochloride)

• Product Name: 7-Fluoro-5-thia-2-azaspiro3.4octane Hydrochloride
• CAS No: 2177259-45-7
• MF: C₆H₁₁ClFNS
• MW: 183.674642801285
• CID: 5154778
• Update Time: 2025-05-22

7-Fluoro-5-thia-2-azaspiro3.4octane Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-Thia-2-azaspiro[3.4]octane, 7-fluoro-, hydrochloride (1:1)
• 7-Fluoro-5-thia-2-azaspiro3.4octane Hydrochloride

• Inchi： 1S/C6H10FNS.ClH/c7-5-1-6(9-2-5)3-8-4-6;/h5,8H,1-4H2;1H
• InChI Key： IFQBDMAPGHCCKL-UHFFFAOYSA-N
• SMILES： FC1CSC2(CNC2)C1.Cl

Additional information on 7-Fluoro-5-thia-2-azaspiro3.4octane Hydrochloride

7-Fluoro-5-thia-2-azaspiro[3.4]octane Hydrochloride: A Comprehensive Overview

The compound 7-Fluoro-5-thia-2-azaspiro[3.4]octane Hydrochloride (CAS No: 2177259-45-7) is a fascinating molecule with significant implications in the field of organic chemistry and pharmacology. This compound belongs to the class of nitrogen-containing heterocycles, specifically a spiro compound, which is characterized by two rings sharing a single atom—a sulfur atom in this case. The presence of fluorine at the 7-position adds unique electronic and steric properties, making it an interesting subject for both academic and industrial research.

The structural complexity of 7-Fluoro-5-thia-2-azaspiro[3.4]octane Hydrochloride arises from its spirocyclic framework, which consists of a five-membered ring fused to a six-membered ring via a sulfur atom at position 5 and a nitrogen atom at position 2. This arrangement creates a rigid and strained structure, which is often associated with enhanced bioactivity due to the molecule's ability to interact with specific biological targets in a highly selective manner.

Recent studies have highlighted the potential of this compound as a promising lead in drug discovery, particularly in the development of central nervous system (CNS) agents. The spirocyclic core has been shown to exhibit modulatory effects on various neurotransmitter systems, including GABAergic and glutamatergic pathways, which are critical in the treatment of conditions such as anxiety, epilepsy, and neurodegenerative diseases.

The synthesis of 7-fluoro-5-thia-2-azaspiro[3.4]octane hydrochloride involves a multi-step process that typically begins with the preparation of intermediate thioethers or sulfides, followed by cyclization reactions to form the spirocyclic structure. The introduction of fluorine at the 7-position is often achieved through nucleophilic substitution or electrophilic fluorination methods, depending on the availability of suitable precursors.

One of the most intriguing aspects of this compound is its ability to adopt multiple conformations due to the flexibility introduced by the sulfur atom in the spiro junction. This conformational diversity allows for a wide range of interactions with biological macromolecules, making it an attractive candidate for structure-based drug design.

In terms of pharmacokinetics, 7-fluoro-5-thia-2-azaspiro[3.4]octane hydrochloride exhibits favorable absorption profiles in preclinical models, suggesting potential suitability for oral administration. However, further studies are required to fully understand its metabolism, bioavailability, and clearance mechanisms in humans.

The latest research has also explored the use of computational chemistry tools to predict the binding affinities of this compound to various CNS targets. These studies have provided valuable insights into its mechanism of action and have guided subsequent medicinal chemistry efforts aimed at optimizing its potency and selectivity.

In conclusion, 7-fluoro-5-thia-2-azaspiro[3.4]octane hydrochloride represents a compelling example of how structural complexity can be harnessed to create molecules with unique biological properties. As research continues to uncover its full potential, this compound is poised to make significant contributions to the development of novel therapeutic agents for CNS disorders.